Cas no 318247-56-2 ({5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol)

• Product Name: {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol
• CAS No: 318247-56-2
• MF: C₁₇H₁₅BrN₂OS
• MW: 375.282801866531
• MDL: MFCD00244938
• CID: 3143010
• PubChem ID: 1476540
• Update Time: 2025-06-18

{5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (5-((4-Bromophenyl)thio)-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
• [5-(4-bromophenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methanol
• J-501489
• MFCD00244938
• (5-[(4-BROMOPHENYL)SULFANYL]-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHANOL
• Bionet1_001757
• HMS573D19
• {5-[(4-bromophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol
• 4K-327S
• DTXSID70363098
• AKOS005070457
• CS-0362979
• 318247-56-2
• {5-[(4-bromophenyl)sulfanyl]-1-methyl-3- phenyl-1H-pyrazol-4-yl}methanol
• {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol

• MDL： MFCD00244938
• Inchi： 1S/C17H15BrN2OS/c1-20-17(22-14-9-7-13(18)8-10-14)15(11-21)16(19-20)12-5-3-2-4-6-12/h2-10,21H,11H2,1H3
• InChI Key： UZPXOUHEPKIFIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(CO)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 374.00885g/mol
• Monoisotopic Mass: 374.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Melting Point: 148-150°C

{5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol

Introduction to {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol (CAS No. 318247-56-2)

{5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol, with the CAS number 318247-56-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring, a bromophenyl group, and a methanol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the bromophenyl group in {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol adds to its chemical diversity and can influence its pharmacological properties. The methanol moiety, on the other hand, can affect the compound's solubility and reactivity, making it an important functional group for further derivatization.

Recent studies have explored the potential of {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have shown that {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another area of interest is the compound's potential as an anticancer agent. Cancer remains one of the leading causes of mortality worldwide, and the development of new therapeutic agents is crucial for improving patient outcomes. Research has indicated that {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising candidate for further investigation in oncology.

In addition to its biological activities, the synthetic route to {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-yl}methanol has been optimized to improve yield and purity. The synthesis typically involves several steps, including the formation of the pyrazole ring through a condensation reaction and subsequent functionalization with the bromophenyl and methanol groups. These advancements in synthetic methodology have facilitated the production of this compound on a larger scale for preclinical and clinical studies.

The pharmacokinetic properties of {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazol-4-y}lmethanol have also been studied to understand its behavior in biological systems. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the safety and efficacy of any potential drug candidate. Preclinical studies have shown that {5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-}pyrazol-{4-y}lmethanol has favorable ADME properties, with good oral bioavailability and low toxicity profiles.

Clinical trials are currently underway to assess the safety and efficacy of {5-(4-Bromophenyl)sulfanyl-}pyrazol-{4-y}lmethanol in human subjects. These trials aim to validate the promising results observed in preclinical studies and provide valuable insights into its therapeutic potential. Early-phase clinical trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

In conclusion, {5-(4-Bromophenyl)sulfanyl-}pyrazol-{4-y}lmethanol (CAS No. 318247-{56-}2) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in treating various diseases.